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Compound of Interest

Compound Name: 4-(4-Fluorophenyl)butanal

Cat. No.: B1647547

Get Quote

A Strategic Fluorinated Synthon for Medicinal Chemistry
CAS Registry Number: 925442-73-5 Chemical Formula: C₁₀H₁₁FO Molecular Weight: 166.19

g/mol

Executive Summary
4-(4-Fluorophenyl)butanal is a specialized aldehyde intermediate used primarily in the

synthesis of fluorinated bioactive scaffolds. Distinguished by a terminal aldehyde group

separated from a para-fluorophenyl ring by a three-carbon saturated linker, this compound

serves as a critical "soft electrophile" in organic synthesis.

Its structural value lies in the fluorine substitution, which enhances metabolic stability by

blocking the para-position of the phenyl ring against cytochrome P450 oxidation, and increases

lipophilicity (LogP) to improve blood-brain barrier (BBB) penetration. This makes it a high-value

building block for CNS-active agents, particularly in the development of piperidine-based

antipsychotics, sigma receptor ligands, and serotonin modulators.

Chemical Identity & Physicochemical Profile[1][2][3]
[4]
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The compound is an oil at room temperature, exhibiting sensitivity to air oxidation. It must be

stored under inert atmosphere (Argon/Nitrogen) to prevent conversion to 4-(4-

fluorophenyl)butanoic acid.

Table 1: Physicochemical Specifications
Property Value Notes

IUPAC Name 4-(4-Fluorophenyl)butanal

Appearance Colorless to pale yellow oil
Oxidizes to white solid (acid)

upon air exposure

Boiling Point ~245°C (Predicted)
131°C at 1 Torr (Analogous

ester data)

Density 1.085 ± 0.06 g/cm³ Predicted

LogP 2.65
Lipophilic; suitable for CNS

targeting

Solubility DCM, THF, Ethyl Acetate Sparingly soluble in water

Flash Point >100°C

Synthetic Pathways
Researchers typically access this intermediate via two primary routes: controlled oxidation of

the corresponding alcohol or partial reduction of the nitrile/ester.

Method A: Swern Oxidation (Preferred for Lab Scale)
This method avoids over-oxidation to the carboxylic acid, a common risk with Jones reagent.

Reagents: Oxalyl chloride, DMSO, Triethylamine (Et₃N), Dichloromethane (DCM). Precursor: 4-

(4-Fluorophenyl)-1-butanol.

Protocol:

Activation: Cool a solution of oxalyl chloride (1.1 eq) in dry DCM to -78°C. Add DMSO (2.2

eq) dropwise. Stir for 15 minutes.
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Addition: Add 4-(4-fluorophenyl)-1-butanol (1.0 eq) in DCM dropwise, maintaining

temperature below -60°C. Stir for 30 minutes.

Termination: Add Et₃N (5.0 eq) and allow the mixture to warm to room temperature over 1

hour.

Workup: Quench with saturated NH₄Cl. Extract with DCM. Wash organic layer with brine, dry

over Na₂SO₄, and concentrate.

Purification: Flash chromatography (Hexanes/EtOAc 9:1).

Method B: DIBAL-H Reduction (Industrial Scale
Candidate)
Direct reduction of the nitrile or ester is more atom-economical if the acid derivative is the

starting material.

Reagents: Diisobutylaluminum hydride (DIBAL-H), Toluene/Hexanes. Precursor: 4-(4-

Fluorophenyl)butanenitrile.

Protocol:

Cool solution of nitrile in toluene to -78°C.

Add DIBAL-H (1.1 eq, 1.0 M in hexanes) slowly.

Stir for 1 hour at -78°C (forms the imine intermediate).

Quench with methanol followed by dilute HCl (hydrolyzes imine to aldehyde).

Extract and purify as above.

Visualization: Synthesis Workflow
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Figure 1: Convergent synthetic pathways for CAS 925442-73-5 and stability risk.

Applications in Drug Discovery
The aldehyde functionality serves as a versatile "handle" for divergent synthesis.

Reductive Amination (Key Application)
The most frequent use of CAS 925442-73-5 is in coupling with secondary amines (e.g.,

piperidines, piperazines) to generate tertiary amine scaffolds found in antipsychotics and

antihistamines.

Mechanism: Formation of an iminium ion followed by reduction with Sodium

Triacetoxyborohydride (STAB).

Advantage: STAB is mild and tolerates the fluorine moiety without defluorination.

Wittig Olefination
Reaction with phosphorous ylides extends the carbon chain, allowing the installation of

unsaturated linkers or complex heterocycles.

Grignard/Organolithium Addition
Nucleophilic attack by aryl or alkyl Grignards converts the aldehyde into a secondary alcohol,

creating a chiral center that can be further functionalized.

Visualization: Reactivity Profile
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Figure 2: Divergent synthesis applications of the aldehyde handle.

Analytical Characterization (Self-Validation)
To verify the identity of the synthesized material, ensure the following spectral signatures are

present.

1H NMR (CDCl₃, 400 MHz)
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Shift (δ) Multiplicity Integration Assignment

9.76 Triplet (t) 1H

Aldehyde proton (-

CHO). Distinctive

diagnostic peak.

7.15 Multiplet (m) 2H
Aromatic protons

(meta to F).

6.98 Multiplet (m) 2H
Aromatic protons

(ortho to F).

2.65 Triplet (t) 2H Benzylic -CH₂- (C4).

2.46 Triplet (t) 2H
α-Carbon -CH₂- (C2,

adjacent to CHO).

1.94 Quintet (m) 2H β-Carbon -CH₂- (C3).

Note: The coupling constants (J values) for the aromatic region will show characteristic H-F

coupling (~5-9 Hz).

Safety & Handling (SDS Summary)
Signal Word: WARNING

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1][2]

Storage: Store at -20°C under Argon. Aldehydes are prone to autoxidation to carboxylic

acids. Check purity via TLC or NMR before use if stored for >1 month.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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